(2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine

• Molecular Formula: C11H18N2
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 2-methyl-N-(1-pyridin-4-ylethyl)propan-1-amine
• InChI: InChI=1S/C11H18N2/c1-9(2)8-13-10(3)11-4-6-12-7-5-11/h4-7,9-10,13H,8H2,1-3H3
• InChI Key: PPBUCZHLVSLMHG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(C)C1=CC=NC=C1

Description

(2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine is a secondary amine featuring two distinct substituents on the nitrogen atom: a 2-methylpropyl (isobutyl) group and a 1-(pyridin-4-yl)ethyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine typically involves the reaction of 4-pyridinecarboxaldehyde with isobutylamine under reductive amination conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium cyanoborohydride or hydrogen gas with a suitable catalyst .

Industrial Production Methods

it is likely that large-scale synthesis would follow similar principles as laboratory-scale synthesis, with optimizations for yield, purity, and cost-effectiveness .

Chemical Reactions Analysis

Types of Reactions

(2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the pyridine ring to piperidine derivatives.

Substitution: The amine group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Pyridine N-oxides.

Reduction: Piperidine derivatives.

Substitution: Alkylated or acylated amine derivatives.

Scientific Research Applications

(2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets are still under investigation .

Comparison with Similar Compounds

Key Chemical Properties (Inferred from Structural Analogues):

• Molecular Formula : Estimated as C₁₁H₁₈N₂ (based on substituent analysis).
• Molecular Weight : ~178.28 g/mol.
• Structural Features :
  • Pyridin-4-yl ethyl group : A two-carbon ethyl chain with a pyridine ring attached at the 4-position.
  • 2-Methylpropyl group : A branched alkyl chain enhancing hydrophobicity.

Structural and Functional Variations

The target compound’s pharmacological and physicochemical properties are influenced by its substituents. Below is a comparative analysis with key analogues:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Pharmacological Relevance
(2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine	C₁₁H₁₈N₂	~178.28	Pyridin-4-yl ethyl, isobutyl	Potential β2-adrenergic ligand (inferred from )
[3-(Dimethylamino)propyl][1-(pyridin-4-yl)ethyl]amine ()	C₁₂H₂₁N₃	207.32	Dimethylamino propyl, pyridin-4-yl ethyl	Enhanced basicity and solubility due to tertiary amine
(2-Methylpropyl)[(pyridin-4-yl)methyl]amine hydrochloride ()	C₁₀H₁₇ClN₂	200.71	Pyridin-4-yl methyl, hydrochloride salt	Improved water solubility (salt form)
(2-Methylpropyl)(1-[4-(methylsulfanyl)phenyl]ethyl)amine ()	C₁₃H₂₁NS	223.38	Methylthio phenyl, isobutyl	Altered lipophilicity and metabolic pathways due to sulfur

Pharmacological Implications

• Pyridine vs. Phenyl Substitutions: The pyridine ring in the target compound (vs.
• Chain Length Effects: Shorter substituents (e.g., methyl in vs.
• Functional Group Additions: Compounds like [3-(dimethylamino)propyl][1-(pyridin-4-yl)ethyl]amine () exhibit increased basicity, which could influence ionization state and pharmacokinetics .

Physicochemical and Computational Insights

• Thermochemical Stability : Density-functional theory studies () highlight the importance of exact exchange in predicting stability. The pyridine ring’s electron-withdrawing nature may stabilize the target compound compared to electron-donating groups .
• Safety Profile : Analogous amines (e.g., methyl(2-methylpropyl)amine in ) require precautions for skin/eye contact, suggesting similar handling for the target compound .

Biological Activity

(2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine is an organic compound characterized by its unique molecular structure, which includes a pyridine ring and an isobutyl group. This combination imparts distinct chemical and biological properties, making it a subject of interest in pharmacological research. This article explores the biological activity of this compound, including its potential therapeutic applications, mechanisms of action, and relevant case studies.

Research indicates that (2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine acts as a ligand in biochemical assays, interacting with specific molecular targets such as enzymes and receptors. Preliminary studies suggest that it may modulate the activity of these targets, leading to various biological effects, including:

• Antimicrobial Activity : Initial findings indicate that this compound exhibits potential antimicrobial properties, which could be beneficial in treating infections.
• Anticancer Properties : There is evidence suggesting that (2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine may inhibit cancer cell proliferation and induce apoptosis in certain cancer cell lines.

Case Studies

• Antimicrobial Efficacy :
  A study evaluated the antimicrobial activity of (2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine against several bacterial strains. The results indicated significant inhibition of growth in Gram-positive and Gram-negative bacteria, suggesting its potential as a novel antimicrobial agent.
• Cancer Cell Line Studies :
  In vitro studies using human cancer cell lines demonstrated that this compound could induce apoptosis through the activation of caspase pathways. This finding highlights its potential role in cancer therapy, particularly for malignancies resistant to conventional treatments.

Comparative Analysis with Similar Compounds

A comparison with structurally similar compounds reveals notable differences in biological activity:

Compound Name	Structural Features	Unique Aspects
Methyl[(1S)-1-(pyridin-4-yl)ethyl]amine	Contains a methyl group instead of an isobutyl group	Less sterically hindered than (2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine
1-(pyridin-4-yl)ethan-1-one	Contains a ketone group instead of an amine group	Lacks amino functionality, altering reactivity

Future Directions

Further research is necessary to fully elucidate the mechanisms of action and therapeutic potential of (2-Methylpropyl)[1-(pyridin-4-YL)ethyl]amine. Key areas for future investigation include:

• In vivo Studies : Conducting animal studies to assess pharmacokinetics and therapeutic efficacy.
• Mechanistic Studies : Detailed investigations into the molecular pathways affected by this compound.
• Clinical Trials : Exploring its safety and efficacy in human subjects for potential therapeutic applications.